Cas no 2097898-12-7 (4-butoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide)

• Product Name: 4-butoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide
• CAS No: 2097898-12-7
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 5908125
• PubChem ID: 121177136
• Update Time: 2025-06-12

4-butoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide
• AKOS032459251
• 2097898-12-7
• 4-butoxy-N-[2-(triazol-2-yl)ethyl]benzamide
• F6514-7585
• N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-4-butoxybenzamide
• 4-butoxy-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]benzamide

• Inchi： 1S/C15H20N4O2/c1-2-3-12-21-14-6-4-13(5-7-14)15(20)16-10-11-19-17-8-9-18-19/h4-9H,2-3,10-12H2,1H3,(H,16,20)
• InChI Key： QKVMIWUNLSNFAU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(NCCN1N=CC=N1)=O)CCCC

Computed Properties

• Exact Mass: 288.15862589g/mol
• Monoisotopic Mass: 288.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69Ų

Additional information on 4-butoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide

Comprehensive Overview of 4-butoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide (CAS No. 2097898-12-7)

4-butoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide (CAS No. 2097898-12-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzamide derivatives, which are widely studied for their diverse biological activities. The presence of a 1,2,3-triazole moiety in its structure enhances its interaction with biological targets, making it a promising candidate for drug development.

In recent years, the demand for triazole-containing compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 4-butoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide due to its potential as a kinase inhibitor or receptor modulator. These properties align with current trends in precision medicine, where targeted therapies are increasingly sought after. The compound's CAS No. 2097898-12-7 serves as a critical identifier for regulatory and scientific documentation, ensuring accurate referencing in studies.

The synthesis of 4-butoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide involves multi-step organic reactions, including amide coupling and click chemistry techniques. These methods are favored for their efficiency and high yields, making the compound accessible for further research. Its butoxy group contributes to improved solubility and bioavailability, which are essential factors in drug formulation. These attributes make it a subject of interest in drug discovery and chemical biology.

From an industrial perspective, 4-butoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide is often discussed in the context of high-throughput screening and lead optimization. Its structural complexity allows for modifications that can enhance its efficacy or reduce side effects. This adaptability is crucial in addressing unmet medical needs, such as neurodegenerative diseases or inflammatory disorders, which are hot topics in healthcare today.

Environmental and safety considerations are also paramount when working with CAS No. 2097898-12-7. While the compound is not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. Researchers emphasize the importance of green chemistry principles in its synthesis to minimize waste and energy consumption, aligning with global sustainability goals.

In summary, 4-butoxy-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide (CAS No. 2097898-12-7) represents a fascinating intersection of chemistry and biology. Its potential applications in pharmaceuticals, coupled with its innovative synthesis routes, position it as a valuable compound in modern science. As research progresses, this molecule may unlock new therapeutic avenues, addressing some of the most pressing health challenges of our time.